Cas no 2229091-99-8 (tert-butyl N-1-(1-aminopropan-2-yl)cyclobutylcarbamate)

Tert-butyl N-1-(1-aminopropan-2-yl)cyclobutylcarbamate is a specialized carbamate-protected amine compound, primarily utilized in organic synthesis and pharmaceutical research. Its key advantages include the tert-butyloxycarbonyl (Boc) protecting group, which enhances stability during synthetic processes while allowing selective deprotection under mild acidic conditions. The cyclobutyl and aminopropan-2-yl moieties contribute to its utility in constructing complex molecular architectures, particularly in peptidomimetics and small-molecule drug development. The compound's well-defined reactivity profile and compatibility with standard coupling reagents make it a valuable intermediate for introducing cyclobutylamine derivatives into target structures. Its crystalline nature facilitates purification and characterization, ensuring reproducibility in synthetic applications.

tert-butyl N-1-(1-aminopropan-2-yl)cyclobutylcarbamate structure

2229091-99-8 structure

Product Name:tert-butyl N-1-(1-aminopropan-2-yl)cyclobutylcarbamate

CAS No:2229091-99-8

MF:C₁₂H₂₄N₂O₂

MW:228.331163406372

CID:5918966

PubChem ID:165710779

Update Time:2025-05-28

tert-butyl N-1-(1-aminopropan-2-yl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-1-(1-aminopropan-2-yl)cyclobutylcarbamate
- EN300-1888103
- 2229091-99-8
- tert-butyl N-[1-(1-aminopropan-2-yl)cyclobutyl]carbamate
- Inchi： 1S/C12H24N2O2/c1-9(8-13)12(6-5-7-12)14-10(15)16-11(2,3)4/h9H,5-8,13H2,1-4H3,(H,14,15)
- InChI Key： NNYXGLHZMNJOQG-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(NC1(C(C)CN)CCC1)=O

Computed Properties

Exact Mass: 228.183778013g/mol
Monoisotopic Mass: 228.183778013g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 64.4Å²

tert-butyl N-1-(1-aminopropan-2-yl)cyclobutylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1888103-0.05g	tert-butyl N-[1-(1-aminopropan-2-yl)cyclobutyl]carbamate	2229091-99-8	0.05g	$900.0	2023-09-18
Enamine	EN300-1888103-0.1g	tert-butyl N-[1-(1-aminopropan-2-yl)cyclobutyl]carbamate	2229091-99-8	0.1g	$943.0	2023-09-18
Enamine	EN300-1888103-0.25g	tert-butyl N-[1-(1-aminopropan-2-yl)cyclobutyl]carbamate	2229091-99-8	0.25g	$985.0	2023-09-18
Enamine	EN300-1888103-0.5g	tert-butyl N-[1-(1-aminopropan-2-yl)cyclobutyl]carbamate	2229091-99-8	0.5g	$1027.0	2023-09-18
Enamine	EN300-1888103-1.0g	tert-butyl N-[1-(1-aminopropan-2-yl)cyclobutyl]carbamate	2229091-99-8	1g	$1070.0	2023-06-01
Enamine	EN300-1888103-2.5g	tert-butyl N-[1-(1-aminopropan-2-yl)cyclobutyl]carbamate	2229091-99-8	2.5g	$2100.0	2023-09-18
Enamine	EN300-1888103-5.0g	tert-butyl N-[1-(1-aminopropan-2-yl)cyclobutyl]carbamate	2229091-99-8	5g	$3105.0	2023-06-01
Enamine	EN300-1888103-10.0g	tert-butyl N-[1-(1-aminopropan-2-yl)cyclobutyl]carbamate	2229091-99-8	10g	$4606.0	2023-06-01
Enamine	EN300-1888103-1g	tert-butyl N-[1-(1-aminopropan-2-yl)cyclobutyl]carbamate	2229091-99-8	1g	$1070.0	2023-09-18
Enamine	EN300-1888103-5g	tert-butyl N-[1-(1-aminopropan-2-yl)cyclobutyl]carbamate	2229091-99-8	5g	$3105.0	2023-09-18